Cas no 2877643-90-6 (2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 2877643-90-6
• MF: C₂₂H₃₀N₄O
• MW: 366.499804973602
• CID: 5328775
• PubChem ID: 165434229
• Update Time: 2025-06-15

2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6841-1449
• 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide
• 2877643-90-6
• AKOS040888861
• 4-[(3-Methyl-2-pyridinyl)methyl]-N-(2,4,6-trimethylphenyl)-1-piperazineacetamide

• Inchi： 1S/C22H30N4O/c1-16-12-18(3)22(19(4)13-16)24-21(27)15-26-10-8-25(9-11-26)14-20-17(2)6-5-7-23-20/h5-7,12-13H,8-11,14-15H2,1-4H3,(H,24,27)
• InChI Key： SOKCDBGICFHCSD-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=C(C)C=C(C)C=C2C)=O)CCN(CC2=NC=CC=C2C)CC1

Computed Properties

• Exact Mass: 366.24196159g/mol
• Monoisotopic Mass: 366.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.4±50.0 °C(Predicted)
• pka: 14.63±0.70(Predicted)

Additional information on 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide

Research Briefing on 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 2877643-90-6)

Recent studies on the compound 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 2877643-90-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical sciences. This molecule, characterized by its unique piperazine and acetamide structural motifs, has garnered attention due to its promising pharmacological properties, particularly in targeting specific receptor pathways implicated in various disease states.

The primary focus of current research has been on elucidating the compound's mechanism of action and its efficacy in preclinical models. Recent findings suggest that 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which play a critical role in modulating cellular signaling pathways. This interaction has been shown to influence key biological processes, including inflammation and cell proliferation, making it a candidate for further investigation in conditions such as cancer and autoimmune disorders.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit specific enzymatic activities, further supporting its therapeutic potential. For instance, research has indicated that the molecule can effectively suppress the activity of kinases involved in aberrant cell growth, thereby offering a potential avenue for targeted cancer therapy. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, with results suggesting favorable properties for drug development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}-N-(2,4,6-trimethylphenyl)acetamide represents a compelling area of study in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities position it as a promising candidate for future therapeutic development. Continued research will be essential to fully realize its potential and overcome existing limitations.